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Compound of Interest

Compound Name: Suntinorexton

Cat. No.: B3326011 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Suntinorexton is a critical component of laboratory

safety and environmental responsibility. This document provides a comprehensive, step-by-

step guide for the safe disposal of Suntinorexton (also known as TAK-861), an orexin type 2

receptor (OX2R) agonist used in neurological disorder research.[1]

While the Safety Data Sheet (SDS) for Suntinorexton classifies it as not a hazardous

substance or mixture under the Globally Harmonized System (GHS), it is imperative to treat all

research chemicals with care to minimize environmental impact.[2] Standard best practices for

non-hazardous pharmaceutical waste dictate that it should not be disposed of in regular trash

or flushed down the drain.[3][4]

Chemical and Physical Properties
A summary of key quantitative data for Suntinorexton is provided below for easy reference.
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Property Value Source

Molecular Formula C₂₃H₂₈F₂N₂O₄S MedChemExpress SDS[2]

Molecular Weight 466.54 g/mol
MedChemExpress Data

Sheet[5]

CAS Number 2274802-89-8 MedChemExpress SDS[2]

Solubility in DMSO ≥ 200 mg/mL
MedChemExpress Data

Sheet[5]

Storage (Powder) -20°C for 3 years
MedChemExpress Data

Sheet[5]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended methodology for the disposal of

Suntinorexton waste, including pure compound, contaminated labware, and prepared

solutions.

1. Personal Protective Equipment (PPE) Assessment:

Before handling any waste, ensure appropriate PPE is worn. This includes:

Standard laboratory coat.

Safety glasses or goggles.

Chemically resistant gloves (e.g., nitrile).

2. Waste Segregation and Classification:

Crucially, do not mix Suntinorexton waste with hazardous waste streams (e.g., solvents,

heavy metals, or RCRA-regulated chemicals).

Even though classified as non-hazardous, it is best practice to treat Suntinorexton as a

"non-RCRA pharmaceutical waste."[3] This waste should be segregated from general
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laboratory trash.

Establish a dedicated waste container, clearly labeled "Non-Hazardous Pharmaceutical

Waste for Incineration" and "Suntinorexton Waste."[3]

3. Preparing Different Waste Types for Disposal:

Unused or Expired Solid Compound:

Keep the compound in its original, clearly labeled container.

Ensure the container is securely sealed.

Place the sealed container into the designated non-hazardous pharmaceutical waste bin.

Contaminated Labware (e.g., vials, pipette tips, gloves):

Collect all disposables that have come into direct contact with Suntinorexton.

Place these items into a dedicated, sealed plastic bag or container.

Label the bag/container clearly (e.g., "Suntinorexton Contaminated Labware").

Deposit the sealed container into the designated non-hazardous pharmaceutical waste

bin.

Aqueous Solutions or Solutions in Non-Hazardous Solvents (e.g., Saline, DMSO):

Do not pour solutions down the drain.[4] Wastewater treatment facilities are not designed

to remove complex pharmaceutical compounds.[4]

Collect solutions in a compatible, leak-proof, and shatter-resistant waste container.

Clearly label the container with the contents, including the name "Suntinorexton" and the

solvent used.

Securely cap the container and place it in secondary containment before transferring it to

your institution's designated chemical waste storage area.
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4. Final Disposal Pathway:

All segregated Suntinorexton waste should be collected and disposed of through your

institution's Environmental Health & Safety (EHS) office or a licensed chemical waste

management contractor.[6]

The recommended final disposal method for non-hazardous pharmaceutical waste is high-

temperature incineration.[3] This ensures the complete destruction of the active

pharmaceutical ingredient.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Suntinorexton
waste streams in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3326011#suntinorexton-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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